Cas no 140681-54-5 (1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane)

1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane structure

140681-54-5 structure

Product Name:1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane

CAS No:140681-54-5

Molecular Formula:C₇H₁₄ClFN₂

Molecular Weight:180.650864124298

CID:6640991

PubChem ID:2724934

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1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane Properties

Names and Identifiers

- 1-(chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane
- n-fluoro-n'-chloromethyltriethylenediaminebis(tetrafluoroborate)
- SCHEMBL141275
- 140681-54-5
- DTXSID401336614
- ZQGDSZPGKPJABN-UHFFFAOYSA-N
- 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane
- +Expand
- InChIKey： ZQGDSZPGKPJABN-UHFFFAOYSA-N
- Inchi： 1S/C7H14ClFN2/c8-7-10-1-4-11(9,5-2-10)6-3-10/h1-7H2/q+2
- SMILES： ClC[N+]12CC[N+](CC1)(CC2)F

Computed Properties

Exact Mass: 180.0829543g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 180.0829543g/mol
Heavy Atom Count: 11
Complexity: 149
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 0Å²

1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane Related Literature

1. Continuous process technology: a tool for sustainable production

Charlotte Wiles,Paul Watts Green Chem., 2014,16, 55-62
2. Kinetic study of polydopamine sphere synthesis using TRIS: relationship between synthesis conditions and final properties

Juan Carlos García-Mayorga,Haret-Codratian Rosu,Alma Berenice Jasso-Salcedo,Vladimir Alonso Escobar-Barrios RSC Adv., 2023,13, 5081-5095
3. Determination of mercury in minerals by combustion/trap/atomic fluorescence spectrometry

Lian Liang,Milena Horvat,Hao Li,Patrick Pang J. Anal. At. Spectrom., 2003,18, 1383-1385
4. Nitrogen-15 NMR spectroscopy of N-metallated nucleic acids: insights into 15N NMR parameters and N–metal bonds

Yoshiyuki Tanaka,Akira Ono Dalton Trans., 2008, 4965-4974
5. Fast energy transfer within a self-assembled cyclic porphyrin tetramer†

Chem. Commun., 2008, 1886-1888
6. 3-Methyl-α-himachalene is confirmed, and the relative stereochemistry defined, by synthesis as the sex pheromone of the sandfly Lutzomyia longipalpis from Jacobina, Brazil

Chem. Commun., 1999, 355-356
7. Photochemical electron transfer though the interface of hybrid films of titania nano-sheets and mono-dispersed spherical mesoporous silica particles

Tatsuto Yui,Yuka Kobayashi,Yuri Yamada,Takako Tsuchino,Kazuhisa Yano,Tsukasa Torimoto,Haruo Inoue Phys. Chem. Chem. Phys., 2006,8, 4585-4590
8. Dynamical calculations of O(3P) + OH(2Π) reaction on the CHIPR potential energy surface using the fully coupled time-dependent wave-packet approach in hyperspherical coordinates†

Sandip Ghosh,Rahul Sharma,Satrajit Adhikari Phys. Chem. Chem. Phys., 2021,23, 21784-21796
9. Dinitrogen binding at vanadium in a tris(alkoxide) ligand environment†

Stanislav Groysman,Dino Villagrán,Danna E. Freedman,Daniel G. Nocera Chem. Commun., 2011,47, 10242-10244
10. DMAP mediated one-pot domino thienannulation: a versatile, regioselective and green mechanochemical route to naphtho[2,3-b]thiophenes†‡

Gaurav Shukla,Girijesh Kumar Verma,Anugula Nagaraju,Rajiv Kumar Verma,Keshav Raghuvanshi,Maya Shankar Singh RSC Adv., 2013,3, 13811-13817

140681-54-5 (1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane) Related Products

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